Cas no 320734-48-3 (Pyridine-2,3,5-triamine)

• Product Name: Pyridine-2,3,5-triamine
• CAS No: 320734-48-3
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD07774091
• CID: 301295
• PubChem ID: 14626209
• Update Time: 2025-06-22

Pyridine-2,3,5-triamine Chemical and Physical Properties

Names and Identifiers

• 1,3,6-TRIAMINOPYRIDINE
• 2,3,5-Pyridinetriamine
• pyridine-2,3,5-triamine
• 2,3,5-Triaminopyridine
• EN300-746280
• MZAKJBZFJUUHGA-UHFFFAOYSA-N
• SCHEMBL1369071
• AKOS006284131
• FT-0765647
• J-018624
• AC-14966
• SB74224
• MFCD07774091
• 320734-48-3
• DTXSID50562365
• Pyridine-2,3,5-triamine

• MDL： MFCD07774091
• Inchi： 1S/C5H8N4/c6-3-1-4(7)5(8)9-2-3/h1-2H,6-7H2,(H2,8,9)
• InChI Key： MZAKJBZFJUUHGA-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1N)N)N

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 90.95000
• LogP: 1.57180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Pyridine-2,3,5-triamine

Pyridine-2,3,5-triamine (CAS No. 320734-48-3): An Overview of Its Structure, Properties, and Applications

Pyridine-2,3,5-triamine (CAS No. 320734-48-3) is a multifunctional organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with three amine groups at the 2, 3, and 5 positions. The presence of these amine groups imparts a range of chemical and biological properties that make Pyridine-2,3,5-triamine a valuable molecule for various applications.

The molecular formula of Pyridine-2,3,5-triamine is C₆H₉N₄, and its molecular weight is approximately 144.16 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. The high solubility of Pyridine-2,3,5-triamine in both aqueous and organic media makes it an ideal candidate for use in solution-based reactions and formulations.

In terms of its chemical properties, Pyridine-2,3,5-triamine exhibits strong basicity due to the presence of the three amine groups. This basicity allows it to form stable complexes with various metal ions, which has led to its use in coordination chemistry and metal chelation studies. Additionally, the compound's ability to form hydrogen bonds with other molecules makes it useful in supramolecular chemistry and the design of self-assembling systems.

Pyridine-2,3,5-triamine has also been the subject of extensive research in the field of biochemistry. Studies have shown that the compound can interact with biological macromolecules such as proteins and nucleic acids. For example, recent research has demonstrated that Pyridine-2,3,5-triamine can bind to specific DNA sequences and modulate gene expression. This property has potential applications in gene therapy and the development of targeted drug delivery systems.

In the pharmaceutical industry, Pyridine-2,3,5-triamine has shown promise as a lead compound for the development of new drugs. Its ability to form stable complexes with metal ions has led to its use in the design of metal-based drugs for treating various diseases. For instance, metal complexes derived from Pyridine-2,3,5-triamine have been investigated for their potential anticancer activity. These complexes have been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells.

Beyond its direct applications in drug development, Pyridine-2,3,5-triamine has also been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic substitution, condensation reactions, and cycloadditions. This makes it a valuable intermediate in organic synthesis and combinatorial chemistry.

In addition to its chemical and biological properties, Pyridine-2,3,5-triamine has been studied for its environmental impact. Research has shown that the compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This property makes it an environmentally friendly alternative to other compounds that may have longer-lasting ecological effects.

The synthesis of Pyridine-2,3,5-triamine can be achieved through various routes. One common method involves the reaction of pyridinium salts with ammonia or other nitrogen sources under appropriate conditions. Another approach involves the sequential functionalization of pyridines through substitution reactions followed by reduction steps to introduce the amine groups. The choice of synthetic route depends on factors such as yield optimization and cost-effectiveness.

In conclusion, Pyridine-2,3,5-triamine (CAS No. 320734-48-3) is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive molecule for various scientific investigations and industrial processes. As research continues to uncover new aspects of this compound's behavior and potential uses, it is likely that Pyridine-2,3,5-triamine will play an increasingly important role in advancing our understanding of fundamental chemical processes and developing innovative solutions for real-world problems.